Cas no 51673-64-4 (Methyl 2-Formylpropanoate)

Methyl 2-Formylpropanoate Properties

Names and Identifiers

• Propanoic acid,2-methyl-3-oxo-, methyl ester
• Methyl 2-Formylpropanoate
• methyl 2-methyl-3-oxopropanoate
• METHYL 3-OXOISOBUTYRATE
• 2-Formylpropionic acid, methyl ester
• HWYJZXYVLPKDLM-UHFFFAOYSA-N
• DTXSID10885966
• EN300-6970235
• AC6281
• NS00058143
• W-111024
• Methyl2-Methyl-3-oxopropanoate
• Methyl 2-methyl-3-oxopropionate
• 51673-64-4
• AKOS006273779
• methyl 2-formylpropionate
• EINECS 257-343-6
• SY238219
• methyl alpha-formylpropionate
• MFCD00044011
• Propanoic acid, 2-methyl-3-oxo-, methyl ester
• FT-0713873
• SCHEMBL222114
• alpha-formyl-propionic acid methyl ester
• 2-methyl-3-oxo-propionic acid methyl ester
• alpha-formylpropionic acid methyl ester
• DA-20206
• DTXCID401025318
• Methyl 3-oxoisobutyrate
• +Expand

• MDL： MFCD00044011
• InChIKey： HWYJZXYVLPKDLM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O3/c1-4(3-6)5(7)8-2/h3-4H,1-2H3
• SMILES： CC(C=O)C(=O)OC

Computed Properties

• Exact Mass: 116.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.047344113g/mol
• Heavy Atom Count: 8
• Complexity: 97.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• Boiling Point: 140.4±23.0 °C at 760 mmHg
• Vapor Pressure: 6.1±0.3 mmHg at 25°C
• Flash Point: 43.6±22.7 °C
• Density: 1.0±0.1 g/cm3